Cas no 2229290-07-5 (2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one)

• Product Name: 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one
• CAS No: 2229290-07-5
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• CID: 6250023
• PubChem ID: 165635036
• Update Time: 2025-05-20

2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one
• EN300-1994754
• 2229290-07-5

• Inchi： 1S/C11H7Cl2NO/c12-6-9(15)10-8(13)4-3-7-2-1-5-14-11(7)10/h1-5H,6H2
• InChI Key： ASSVGAXCSIDQPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(CCl)=O

Computed Properties

• Exact Mass: 238.9904692g/mol
• Monoisotopic Mass: 238.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Additional information on 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one

Comprehensive Guide to 2-Chloro-1-(7-chloroquinolin-8-yl)ethan-1-one (CAS No. 2229290-07-5): Properties, Applications, and Market Insights

2-Chloro-1-(7-chloroquinolin-8-yl)ethan-1-one (CAS No. 2229290-07-5) is a specialized chlorinated quinoline derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure featuring two chlorine substituents, serves as a valuable intermediate in organic synthesis. The presence of both the chloroethyl ketone moiety and the chloroquinoline framework makes it particularly interesting for researchers developing novel bioactive compounds.

The compound's molecular formula C11H7Cl2NO and molecular weight 240.09 g/mol indicate its moderate size, which is ideal for drug discovery applications. Recent studies have shown that derivatives of 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one demonstrate promising biological activities, particularly in the development of antimicrobial agents and enzyme inhibitors. The electron-withdrawing effects of the chlorine atoms contribute to the compound's reactivity, making it a versatile building block in medicinal chemistry.

In pharmaceutical applications, 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one serves as a key precursor for synthesizing compounds with potential anti-inflammatory properties and central nervous system activity. The quinoline core structure is known to interact with various biological targets, and researchers are actively exploring modifications to this scaffold to enhance drug-like properties and bioavailability. Current market trends show growing demand for such specialized intermediates as the pharmaceutical industry focuses on developing more targeted therapies.

The agrochemical sector has also shown interest in 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one derivatives for developing novel crop protection agents. The compound's structural features make it suitable for creating molecules with potential fungicidal or herbicidal activity. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating how modifications to this core structure can lead to more effective and environmentally friendly agrochemicals.

From a synthetic chemistry perspective, 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one presents interesting challenges and opportunities. The compound's reactivity patterns have been the subject of several recent studies, particularly regarding its behavior in nucleophilic substitution reactions and catalytic transformations. These investigations are crucial for developing more efficient synthetic routes to biologically active quinoline derivatives, which could significantly impact drug discovery timelines.

Quality control and analytical characterization of 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is critical for its applications, especially in pharmaceutical development where stringent quality standards apply. Recent advancements in analytical technology have improved the ability to detect and quantify impurities at lower levels, ensuring higher quality material for research and development purposes.

The global market for specialized chemical intermediates like 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one is experiencing steady growth, driven by increasing R&D investment in both pharmaceutical and agrochemical sectors. Market analysts predict continued expansion as researchers discover new applications for quinoline-based compounds. Companies specializing in fine chemicals are responding by developing more efficient production processes and scaling up manufacturing capabilities to meet this growing demand.

Environmental and safety considerations for handling 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. Recent innovations in green chemistry are being applied to the synthesis of such compounds, aiming to reduce waste generation and improve overall process sustainability.

Future research directions for 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one include exploring its potential in material science applications and developing more efficient synthetic methodologies. The compound's unique electronic properties make it interesting for creating specialized materials with potential applications in organic electronics and catalysis. As synthetic chemistry techniques continue to advance, we can expect to see novel applications emerge for this versatile chemical building block.

For researchers and manufacturers working with 2-chloro-1-(7-chloroquinolin-8-yl)ethan-1-one, staying informed about the latest developments in quinoline chemistry is essential. Regular review of scientific literature and patent filings can provide valuable insights into new applications and synthetic approaches. The compound's versatility ensures it will remain an important tool in chemical research and development for years to come.